Cas no 1794850-03-5 (1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide
• CAS No: 1794850-03-5
• MF: C₂₂H₂₇ClN₂O₃S
• MW: 434.979383707047
• CID: 5324336
• Update Time: 2025-10-24

1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-((4-chlorophenyl)sulfonyl)-N-(4-isopropylbenzyl)piperidine-4-carboxamide
• 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide
• 1-(4-chlorophenyl)sulfonyl-N-[(4-propan-2-ylphenyl)methyl]piperidine-4-carboxamide
• STL183471
• 1-[(4-chlorophenyl)sulfonyl]-N-[4-(propan-2-yl)benzyl]piperidine-4-carboxamide

• InChI Key： GTGGMNKZWMBOAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C(NCC2C=CC(=CC=2)C(C)C)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 625
• XLogP3: 4.1
• Topological Polar Surface Area: 74.9

Additional information on 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide

Recent Advances in the Study of 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide (CAS: 1794850-03-5)

The compound 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide (CAS: 1794850-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict the compound's interactions with various biological targets. These in silico studies have suggested that the compound exhibits high affinity for specific protein receptors involved in inflammatory and oncogenic pathways, making it a promising candidate for further drug development.

In vitro and in vivo experiments have further validated the compound's potential. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide effectively inhibits the activity of key enzymes in the NF-κB signaling pathway, which is often dysregulated in chronic inflammatory diseases and cancers. The compound showed significant anti-inflammatory and anti-proliferative effects in cell-based assays, with minimal cytotoxicity observed at therapeutic concentrations.

Another area of research has explored the compound's pharmacokinetic properties. A recent pharmacokinetic study conducted in rodent models revealed that 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide exhibits favorable absorption and distribution profiles, with a half-life conducive to once-daily dosing. However, challenges related to metabolic stability and clearance rates were noted, prompting further structural modifications to improve its drug-like properties.

In addition to its therapeutic potential, the compound's mechanism of action has been a focal point of research. Proteomic and transcriptomic analyses have identified several downstream effectors modulated by 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide, including cytokines and growth factors implicated in disease progression. These findings have provided valuable insights into the compound's polypharmacology and its potential as a multi-targeted agent.

Despite these promising results, several challenges remain. The compound's selectivity for specific biological targets needs further refinement to minimize off-target effects. Additionally, comprehensive toxicological studies are required to assess its safety profile in preclinical models. Future research directions may include the development of prodrug formulations to enhance bioavailability and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 1-(4-chlorobenzenesulfonyl)-N-{[4-(propan-2-yl)phenyl]methyl}piperidine-4-carboxamide (CAS: 1794850-03-5) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncogenic pathways. Ongoing research efforts are expected to further elucidate its pharmacological potential and address existing limitations, paving the way for its eventual translation into clinical applications.